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Compound of Interest

Compound Name: 5-Chloro-2-iodobenzaldehyde

CAS No.: 1001334-22-0

Cat. No.: B2444130 Get Quote

Executive Summary & Operational Scope
5-Chloro-2-iodobenzaldehyde (CAS: 1001334-22-0) is a high-value intermediate often

utilized in Suzuki-Miyaura cross-coupling reactions. Its disposal requires strict adherence to

Halogenated Organic Waste protocols due to the presence of both chlorine and iodine atoms.

Critical Directive: Unlike standard organic waste, iodinated compounds release corrosive

hydrogen iodide (HI) and iodine gas (

) upon incineration. Consequently, this waste stream must be directed to facilities equipped
with caustic scrubbers. Under no circumstances should this compound be disposed of in
general trash or municipal drains.

Hazard Identification & Chemical Properties
Before initiating disposal, the operator must validate the chemical state. The weak

bond (approx. 57 kcal/mol) makes this compound susceptible to homolytic cleavage via
photolysis, necessitating light-protected handling.

Table 1: Physicochemical & Hazard Profile
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Property Specification

CAS Number 1001334-22-0

Physical State Solid (Pale yellow to off-white powder)

Molecular Formula

Primary Hazards Skin/Eye Irritant, Respiratory Irritant

Reactivity Light-sensitive; Oxidizable (Aldehyde group)

RCRA Classification Non-listed (Treat as Characteristic/Halogenated)

Table 2: GHS Hazard Statements
Code Hazard Statement Mechanism of Action

H315 Causes skin irritation
Alkylating potential of the

aldehyde moiety.

H319 Causes serious eye irritation
Mucosal membrane

interaction.

H335 May cause respiratory irritation
Inhalation of dust/vapor.[1][2]

[3]

Pre-Disposal Stabilization & Segregation
Effective disposal begins at the bench. The presence of the iodine atom dictates the

segregation logic.

A. Solid Waste (Pure Compound/Desiccated Crude)
Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or amber glass

jar.

Scientific Rationale: Amber glass prevents photolytic degradation of the C-I bond, which

can generate free radicals and pressurize the container.

Labeling: Mark clearly as "Solid Waste: Halogenated Organics."
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Incompatibility Check: Ensure no strong oxidizers (e.g., permanganates) or strong bases are

present in the same container, as the aldehyde proton is acidic and oxidizable.

B. Liquid Waste (Mother Liquors/Rinsates)
Solvent Compatibility: Ensure the carrier solvent is compatible with halogenated streams

(e.g., DCM, Chloroform, Ethyl Acetate).

Segregation: Pour into the "Halogenated Solvent Waste" carboy.

Cost/Safety Insight: Segregating halogenated from non-halogenated waste is critical.[4]

Halogenated waste requires higher temperature incineration (>1100°C) and acid gas

scrubbing. Mixing this compound into a non-halogenated stream (like pure acetone)

contaminates the entire volume, significantly increasing disposal costs.

Decision Matrix: Disposal Workflow
The following diagram outlines the logical decision tree for disposing of 5-Chloro-2-
iodobenzaldehyde.
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Figure 1: Operational workflow for the segregation and disposal of halogenated aldehyde

waste.

Emergency Response: Spills & Exposure
In the event of an accidental release during the disposal process, follow this self-validating

protocol.

Solid Spill (Powder)
PPE Escalation: Don double nitrile gloves and N95/P100 respiratory protection to prevent

inhalation of dust.

Containment: Cover the spill with a generic absorbent pad or damp paper towels to prevent

dust generation.

Neutralization (Optional but Recommended): If the spill is large, treat the area with a dilute

sodium thiosulfate solution.

Mechanism:[5][6][7][8] Thiosulfate reduces any free iodine (

) liberated by light exposure back to the colorless iodide (

), minimizing vapor hazards.

Collection: Scoop material into the Solid Halogenated Waste container. Wash the surface

with soap and water.[1][3][5][8][9]

Liquid Spill
Absorb: Use vermiculite or a commercial organic spill kit.

Collect: Transfer saturated absorbent to a sealed bag, then place into the solid hazardous

waste drum.

Ventilate: Ensure fume hood or local exhaust is active to clear halogenated solvent vapors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b2444130?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2444130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

